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Compound of Interest

Compound Name: 4-Chlorotetrahydropyran

Cat. No.: B167756

This guide provides comprehensive information on the chemical properties, synthesis, and
potential applications of 4-Chlorotetrahydropyran, tailored for researchers, scientists, and
professionals in drug development.

Core Molecular Data

4-Chlorotetrahydropyran is a heterocyclic organic compound. Its fundamental molecular
attributes are summarized below, providing a foundational understanding of its chemical

nature.
Property Value Source
Molecular Formula C5H9CIO [L1121[31[4115]
Molecular Weight 120.58 g/mol [1][2]
IUPAC Name 4-chlorooxane [1112][3]
CAS Number 1768-64-5 [2][31[41[5]

Synthesis and Reaction Pathways

A common synthetic route to 4-Chlorotetrahydropyran involves the hydrochlorination of
tetrahydropyran-4-ol. This reaction is a fundamental transformation in organic chemistry and
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serves as a key method for introducing a chlorine substituent onto the tetrahydropyran ring.
The resulting compound is a valuable intermediate for further chemical modifications.

To illustrate this process, a logical workflow for a typical laboratory synthesis is presented
below. This diagram outlines the conceptual flow from starting materials to the final product,
including the key reagents and reaction conditions.

Tetrahydropyran-4-ol

Thionyl Chloride (SOCI2) Reaction Mixture Aqueous Workup ing Distillation solation 4-Chlorotetrahydropyran

Pyridine (Solvent)

Click to download full resolution via product page

A conceptual workflow for the synthesis of 4-Chlorotetrahydropyran.

Experimental Protocol: Synthesis of 4-
Chlorotetrahydropyran from Tetrahydropyran-4-ol

The following protocol details a representative method for the synthesis of 4-
Chlorotetrahydropyran. Researchers should always consult primary literature and perform a
thorough safety assessment before conducting any experiment.

Materials:
o Tetrahydropyran-4-ol
e Thionyl chloride (SOCI2)

e Pyridine
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Diethyl ether

Saturated aqueous sodium bicarbonate (NaHCOs) solution
Saturated aqueous sodium chloride (NacCl) solution (brine)
Anhydrous magnesium sulfate (MgSQOa)

Round-bottom flask

Addition funnel

Magnetic stirrer

Ice bath

Separatory funnel

Rotary evaporator

Distillation apparatus

Procedure:

Reaction Setup: A solution of tetrahydropyran-4-ol in pyridine is prepared in a round-bottom
flask equipped with a magnetic stirrer and an addition funnel. The flask is cooled in an ice
bath to 0 °C.

Addition of Reagent: Thionyl chloride is added dropwise to the cooled solution via the
addition funnel. The temperature of the reaction mixture should be maintained below 5 °C
during the addition.

Reaction: After the addition is complete, the reaction mixture is allowed to warm to room
temperature and stirred for several hours until the reaction is complete, as monitored by thin-
layer chromatography (TLC).

Workup: The reaction mixture is cautiously poured over crushed ice and extracted with
diethyl ether. The organic layer is washed successively with saturated aqueous NaHCO3
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solution and brine.

e Drying and Concentration: The organic layer is dried over anhydrous MgSOQa, filtered, and
the solvent is removed under reduced pressure using a rotary evaporator.

 Purification: The crude product is purified by vacuum distillation to yield pure 4-
Chlorotetrahydropyran.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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